Cas no 1647121-45-6 (1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene)

• Product Name: 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene
• CAS No: 1647121-45-6
• MF: C₆₄H₅₂N₂O₂
• MW: 881.109896659851
• CID: 4612495
• PubChem ID: 122376564
• Update Time: 2025-05-20

1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene
• 1,1'-[4,4''-bis(9,9-dimethyl-10(9H)-acridinyl)[1,1':4',1-terphenyl]-2',5'-diyl]bis[1-(4-methylphenyl)-Methanone
• AcPmBPX
• Methanone, 1,1'-[4,4''-bis(9,9-dimethyl-10(9H)-acridinyl)[1,1':4',1-terphenyl]-2',5'-diyl]bis[1-(4-methylphenyl)-
• (4,4''-Bis(9,9-dimethylacridin-10(9H)-yl)-[1,1':4',1''-terphenyl]-2',5'-diyl)bis(p-tolylmethanone)
• HS-8201
• SCHEMBL20278913
• 10-{4-[4'-(9,9-dimethyl-9,10-dihydroacridin-10-yl)-2,5-bis(4-methylbenzoyl)-[1,1'-biphenyl]-4-yl]phenyl}-9,9-dimethyl-9,10-dihydroacridine
• 1647121-45-6
• CS-0433850

• Inchi： 1S/C64H52N2O2/c1-41-23-27-45(28-24-41)61(67)51-39-50(44-33-37-48(38-34-44)66-59-21-13-9-17-55(59)64(5,6)56-18-10-14-22-60(56)66)52(62(68)46-29-25-42(2)26-30-46)40-49(51)43-31-35-47(36-32-43)65-57-19-11-7-15-53(57)63(3,4)54-16-8-12-20-58(54)65/h7-40H,1-6H3
• InChI Key： HSRFXEXFWMYDIL-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(C3=CC=C(C)C=C3)=O)=C(C3=CC=C(N4C5=C(C(C)(C)C6=CC=CC=C46)C=CC=C5)C=C3)C=C2C(C2=CC=C(C)C=C2)=O)=CC=C(N2C3=C(C(C)(C)C4=CC=CC=C24)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 880.40287891g/mol
• Monoisotopic Mass: 880.40287891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 68
• Rotatable Bond Count: 8
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Topological Polar Surface Area: 40.6Ų

Additional information on 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene

Comprehensive Guide to 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene (CAS No. 1647121-45-6)

1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene (CAS No. 1647121-45-6) is a highly specialized organic compound that has garnered significant attention in advanced material sciences. This compound belongs to the class of acridan-based derivatives, which are widely studied for their unique photophysical and electrochemical properties. Researchers and industries are increasingly interested in this compound due to its potential applications in organic light-emitting diodes (OLEDs), photovoltaic devices, and advanced coatings.

The molecular structure of 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene features a central benzene ring substituted with dimethylacridan and tolyl-methanoyl groups. This arrangement imparts exceptional thermal stability and high quantum yield, making it a promising candidate for next-generation optoelectronic materials. The compound's CAS No. 1647121-45-6 is often searched in academic databases and patent filings, reflecting its growing importance in cutting-edge research.

One of the most exciting applications of 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene is in the development of high-efficiency OLEDs. With the global push towards energy-saving technologies, OLEDs are becoming a cornerstone of display and lighting industries. This compound's ability to emit bright, stable light with low energy consumption aligns perfectly with the demand for sustainable solutions. Additionally, its long operational lifetime and color purity make it a preferred choice for premium electronic devices.

Beyond OLEDs, 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene is also being explored for use in organic photovoltaics (OPVs). As the world shifts towards renewable energy, OPVs offer a lightweight, flexible alternative to traditional silicon-based solar cells. The compound's broad absorption spectrum and high charge carrier mobility enhance the efficiency of solar energy conversion, positioning it as a key material in future green energy solutions.

The synthesis of 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene involves multi-step organic reactions, including cross-coupling and condensation processes. Advanced techniques such as palladium-catalyzed reactions are often employed to achieve high yields and purity. Researchers are continually optimizing these methods to reduce costs and environmental impact, addressing the growing demand for scalable production.

In the field of advanced coatings, this compound is valued for its UV stability and adhesion properties. Industries such as automotive and aerospace are leveraging these characteristics to develop coatings that offer superior protection against environmental degradation. The compound's compatibility with various substrates further expands its utility in high-performance applications.

Market trends indicate a rising demand for 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene, driven by advancements in flexible electronics and wearable technology. As consumers seek thinner, lighter, and more durable devices, the need for innovative materials like this compound is expected to surge. Companies investing in R&D are likely to gain a competitive edge in this rapidly evolving landscape.

For researchers and manufacturers, understanding the structure-property relationships of 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene is crucial. Computational modeling and experimental studies are being combined to predict and enhance its performance in various applications. This interdisciplinary approach is paving the way for breakthroughs in material science and engineering.

In conclusion, 1,4-Bis(9,9-dimethylacridan-10-yl-pphenyl)-2,5-bis(ptolyl-methanoyl)benzene (CAS No. 1647121-45-6) represents a versatile and high-potential compound with wide-ranging applications. Its role in OLEDs, OPVs, and advanced coatings underscores its importance in modern technology. As research progresses, this compound is poised to play a pivotal role in shaping the future of optoelectronics and sustainable energy solutions.